Cas no 1806844-83-6 (4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1806844-83-6
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4871723
• Update Time: 2025-05-19

4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7(10)6-5(1-12)4(3-14)2-13-8(6)11/h2-3,7H
• InChI Key： HDKRIAZWLLYKQH-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=O)C=1C#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1806844-83-6)

4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1806844-83-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a critical building block in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring new drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde as a compound of interest. Fluorination is a key strategy in drug design, as it often enhances the bioavailability and metabolic stability of therapeutic agents. This aligns with current trends in precision medicine and sustainable agriculture, where efficiency and environmental impact are paramount. Researchers frequently search for high-purity fluorinated intermediates to optimize their synthetic routes, and this compound fits seamlessly into such workflows.

From a synthetic perspective, the carboxaldehyde moiety in 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde offers versatile reactivity, enabling condensation reactions, reductive amination, and other transformations. This flexibility is particularly valuable in heterocyclic chemistry, where the introduction of fluorine atoms can dramatically alter the physical and chemical properties of the target molecules. The compound’s CAS No. 1806844-83-6 is often referenced in patent literature and academic journals, underscoring its relevance in cutting-edge research.

In the context of green chemistry, the efficient synthesis and application of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde are topics of active discussion. As industries strive to reduce waste and improve atom economy, this compound’s potential for scalable production is a focal point. Additionally, its role in catalysis and ligand design is being explored, further expanding its utility beyond traditional applications. These aspects resonate with the broader scientific community’s emphasis on sustainable chemical processes.

For those seeking custom synthesis or bulk quantities of CAS No. 1806844-83-6, it is essential to partner with suppliers who adhere to stringent quality control standards. The compound’s sensitivity to moisture and light necessitates proper handling and storage, which is a common query among procurement specialists. Furthermore, its integration into high-throughput screening platforms highlights its importance in drug discovery pipelines, a hot topic in biotech innovation.

In summary, 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1806844-83-6) is a multifaceted compound with broad applicability in life sciences and material research. Its unique structural features and reactivity profile make it indispensable for scientists pushing the boundaries of molecular design. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industrial applications.